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Cat. No.: B3238313 Get Quote

Introduction

Nodaga-NHS (NODA-GA-NHS ester) is a widely utilized bifunctional chelator in the fields of

radiopharmacology and drug development.[1] Its N-hydroxysuccinimide (NHS) ester functional

group allows for efficient and stable conjugation to primary amines on biomolecules, such as

peptides and antibodies, while the Nodaga cage structure strongly chelates radiometals like

Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu).[1][2] The successful preparation of a concentrated

stock solution is a critical first step for reproducible bioconjugation experiments.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Nodaga-NHS stock

solutions due to the compound's good solubility and the solvent's compatibility with subsequent

aqueous conjugation reactions.[1][3] However, the NHS ester is highly susceptible to hydrolysis

in the presence of water, which would render the Nodaga-NHS inactive for conjugation.

Therefore, the use of anhydrous DMSO and adherence to strict protocols to minimize moisture

exposure are paramount to preserving the reactivity of the stock solution.[4] This document

provides a detailed protocol for the preparation, handling, and storage of Nodaga-NHS stock

solutions in DMSO.

Quantitative Data Summary
The following tables provide key data and recommendations for working with Nodaga-NHS.

Table 1: Chemical and Physical Properties of Nodaga-NHS
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Property Value

Molecular Formula C₁₉H₂₈N₄O₁₀

Molecular Weight 472.45 g/mol [3][5]

CAS Number 1407166-70-4[3][5]

Appearance White to off-white solid

Table 2: Recommended Storage Conditions

Format
Storage
Temperature

Recommended
Duration

Critical Notes

Solid Powder -20°C Up to 3 years[3]

Store desiccated to

prevent moisture

absorption.

DMSO Stock Solution -20°C Up to 1 month[3]

Use anhydrous

DMSO. Store in small,

tightly sealed aliquots.

-80°C Up to 6 months[3]

Preferred for longer-

term storage. Avoid

repeated freeze-thaw

cycles.

Table 3: Typical Stock Solution Concentrations in DMSO
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Concentration (Molar)
Concentration
(Mass/Volume)

Use Case

5 mM ~2.36 mg/mL
General purpose, easy to

pipette small volumes.

10 mM ~4.72 mg/mL
Common concentration for

many labeling reactions.[3]

20 mM ~9.45 mg/mL

High concentration for

reactions requiring minimal

solvent addition.[3]

Experimental Protocol: Preparing a 10 mM Nodaga-
NHS Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nodaga-NHS in

anhydrous DMSO.

Materials

Nodaga-NHS solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology or molecular biology grade[4]

Microcentrifuge tubes (low-retention, amber or wrapped in foil)

Calibrated analytical balance

Precision pipettes and sterile, low-retention tips

Vortex mixer

Inert gas (Argon or Nitrogen), optional but recommended

Procedure
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Equilibrate Reagents: Remove the vial of Nodaga-NHS solid powder and the bottle of

anhydrous DMSO from storage. Allow them to equilibrate to room temperature for at least

20-30 minutes before opening. This is a critical step to prevent atmospheric moisture from

condensing on the cold surfaces.[6]

Weigh Nodaga-NHS: In a fume hood or on a dedicated lab bench, carefully weigh out the

desired amount of Nodaga-NHS. For example, to prepare 1 mL of a 10 mM solution, weigh

4.72 mg of Nodaga-NHS.

Transfer Powder: Transfer the weighed powder into a clean, dry microcentrifuge tube.

Add Anhydrous DMSO: Using a precision pipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube. For the 4.72 mg of Nodaga-NHS, add 1.0 mL of

anhydrous DMSO.

Dissolve Completely: Close the tube cap tightly and vortex the solution for 30-60 seconds

until the Nodaga-NHS powder is completely dissolved. The solution should be clear and

colorless.

Aliquot for Storage: Immediately aliquot the stock solution into smaller, single-use volumes in

fresh, dry microcentrifuge tubes. For example, create 10 µL or 20 µL aliquots. This practice

minimizes waste and prevents degradation of the entire stock from repeated freeze-thaw

cycles or moisture contamination.[3][7]

(Optional) Inert Gas Overlay: Before sealing the aliquot tubes, gently flush the headspace

with an inert gas like argon or nitrogen to displace any ambient air and moisture.

Store Properly: Tightly seal the aliquots and store them immediately at -20°C for short-term

use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Critical Considerations

Moisture is Critical: The NHS ester is highly reactive with water. The use of anhydrous

DMSO and careful handling to prevent moisture exposure are essential for maintaining the

compound's reactivity.[4][6]
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Use Fresh Solutions: For best results, prepare the Nodaga-NHS stock solution immediately

before use.[8] Stored solutions should be used with the understanding that reactivity may

decrease over time.

Avoid Amine-Containing Buffers: When using the stock solution, avoid adding it to buffers

that contain primary amines (e.g., Tris or glycine), as these will compete with the target

molecule for conjugation.[6]

Final DMSO Concentration: When adding the DMSO stock to your aqueous reaction mixture,

ensure the final concentration of DMSO does not exceed 10%, as higher concentrations can

denature proteins or interfere with the reaction.[1]

Workflow Visualization
The following diagram illustrates the key steps in the preparation and storage of a Nodaga-
NHS stock solution.
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Click to download full resolution via product page

Caption: Workflow for preparing Nodaga-NHS stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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